Cas no 198491-54-2 (9-Azatricyclo[3.3.1.02,4]nonane(9CI))
198491-54-2 structure
Product Name:9-Azatricyclo[3.3.1.02,4]nonane(9CI)
CAS No:198491-54-2
MF:C8H13N
MW:123.195522069931
CID:1022046
PubChem ID:45092442
Update Time:2025-04-20
9-Azatricyclo[3.3.1.02,4]nonane(9CI) Chemical and Physical Properties
Names and Identifiers
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- 9-Azatricyclo[3.3.1.02,4]nonane(9CI)
- 9-AZATRICYCLO[3.3.1.02,4]NONANE
- 9-Azatricyclo[3.3.1.0~2,4~]nonane
- 198491-54-2
- SCHEMBL100430
- DTXSID20666960
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- Inchi: 1S/C8H13N/c1-2-7-5-4-6(5)8(3-1)9-7/h5-9H,1-4H2
- InChI Key: SUMQPNSAOJTZFC-UHFFFAOYSA-N
- SMILES: N1C2CCCC1C1CC12
Computed Properties
- Exact Mass: 123.10489
- Monoisotopic Mass: 123.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03
9-Azatricyclo[3.3.1.02,4]nonane(9CI) Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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